molecular formula C24H27N3O3 B6271929 3-({1-[(2R)-2-benzylpropanoyl]-4-hydroxypiperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one CAS No. 1426339-04-9

3-({1-[(2R)-2-benzylpropanoyl]-4-hydroxypiperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one

Cat. No. B6271929
CAS RN: 1426339-04-9
M. Wt: 405.5
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-({1-[(2R)-2-benzylpropanoyl]-4-hydroxypiperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one is a useful research compound. Its molecular formula is C24H27N3O3 and its molecular weight is 405.5. The purity is usually 95.
BenchChem offers high-quality 3-({1-[(2R)-2-benzylpropanoyl]-4-hydroxypiperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-({1-[(2R)-2-benzylpropanoyl]-4-hydroxypiperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

The mechanism of action of a compound usually refers to how it interacts with other molecules at the molecular level. Unfortunately, the specific mechanism of action for this compound is not available in the current resources .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-({1-[(2R)-2-benzylpropanoyl]-4-hydroxypiperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one' involves the reaction of 4-hydroxypiperidine with (2R)-benzylpropanoyl chloride to form the intermediate 1-[(2R)-2-benzylpropanoyl]-4-hydroxypiperidine. This intermediate is then reacted with formaldehyde and 3,4-dihydroquinazolin-4-one to form the final product.", "Starting Materials": [ "4-hydroxypiperidine", "(2R)-benzylpropanoyl chloride", "formaldehyde", "3,4-dihydroquinazolin-4-one" ], "Reaction": [ "Step 1: React 4-hydroxypiperidine with (2R)-benzylpropanoyl chloride in the presence of a base such as triethylamine to form the intermediate 1-[(2R)-2-benzylpropanoyl]-4-hydroxypiperidine.", "Step 2: React the intermediate 1-[(2R)-2-benzylpropanoyl]-4-hydroxypiperidine with formaldehyde in the presence of a base such as sodium hydroxide to form the intermediate 3-({1-[(2R)-2-benzylpropanoyl]-4-hydroxypiperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one.", "Step 3: React the intermediate 3-({1-[(2R)-2-benzylpropanoyl]-4-hydroxypiperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one with a reducing agent such as sodium borohydride to form the final product '3-({1-[(2R)-2-benzylpropanoyl]-4-hydroxypiperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one'." ] }

CAS RN

1426339-04-9

Product Name

3-({1-[(2R)-2-benzylpropanoyl]-4-hydroxypiperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one

Molecular Formula

C24H27N3O3

Molecular Weight

405.5

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.